Diethyl 2-(2,4,5-trifluoro-3-methoxybenzoyl)malonate

• IUPAC Name: diethyl 2-(2,4,5-trifluoro-3-methoxybenzoyl)propanedioate
• InChI: InChI=1S/C15H15F3O6/c1-4-23-14(20)9(15(21)24-5-2)12(19)7-6-8(16)11(18)13(22-3)10(7)17/h6,9H,4-5H2,1-3H3
• InChI Key: TVILLDNFYNNKTK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(=O)C1=CC(=C(C(=C1F)OC)F)F)C(=O)OCC
• Molecular Formula: C15H15F3O6
• DSSTOX Substance ID: DTXSID70555850
• Molecular Weight: 348.27 g/mol
• CAS RN: 112811-67-3

Description

Diethyl 2-(2,4,5-trifluoro-3-methoxybenzoyl)malonate (DTM) is a synthetic compound that has been used in a variety of scientific research applications. It is a colorless solid that is soluble in polar organic solvents and has a molecular weight of 327.33 g/mol. DTM has been used in the synthesis of a range of compounds, including pharmaceuticals, dyes, and pesticides. It has also been used as a reagent in the synthesis of other compounds and in the production of polymers.

Scientific Research Applications

Synthesis and Chemical Reactions

• Diethyl Malonate Derivatives in Synthesis : Various derivatives of diethyl malonate, including those similar to Diethyl 2-(2,4,5-trifluoro-3-methoxybenzoyl)malonate, have been extensively used in the synthesis of complex organic compounds. For instance, diethyl 2-[2,2,2-trifluoro-1-(indol-3-yl)ethyl]malonates were utilized in the synthesis of β-trifluoromethyl-N-acetyltryptophan, showcasing their utility in creating biologically relevant molecules (Gong, Kato, & Kimoto, 1999).

• Electrophilic Amination Reactions : Diethyl 2-[N-(p-methoxyphenyl)imino]malonate, a compound related to the one , underwent amination reactions with alkyl Grignard reagents. This process yielded N-alkylation products, further illustrating the versatility of diethyl malonate derivatives in complex organic syntheses (Niwa, Takayama, & Shimizu, 2002).

• Thermal Reactions and Intramolecular Cyclization : The thermal reactions of certain diethyl malonate compounds have been explored, leading to various products depending on the ester substituent used. For example, diethyl 2-(3-nitro-2-oxo-4-quinolinyl)malonates provided insights into how different substituents affect product formation (Täubl & Stadlbauer, 1997).

• Synthesis of Anticancer Drug Intermediates : Diethyl 2-(2-chloronicotinoyl)malonate, a nitrogen-containing compound similar to the one in focus, has been identified as an important intermediate in the synthesis of small molecule anticancer drugs. This highlights the role of diethyl malonate derivatives in medicinal chemistry (Xiong et al., 2018).

• Formation of Fluorinated Organo Alkali–Metal Complexes : Diethyl malonate derivatives have been used in reactions with 4-ethoxy-1,1,1-trifluorobut-3-en-2-one, leading to the formation of fluorinated organo alkali–metal complexes. This underscores their application in the creation of specialized chemical complexes (Song et al., 2012).